Cas no 1803876-32-5 (3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid)

• Product Name: 3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid
• CAS No: 1803876-32-5
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4941964
• Update Time: 2025-10-23

3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H10BrClO4/c12-8-2-6(3-9(14)5-13)1-7(4-8)10(15)11(16)17/h1-2,4,10,15H,3,5H2,(H,16,17)
• InChI Key： XIHCGKVXXBBUHY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)O)C=C(C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6

Additional information on 3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid

Comprehensive Overview of 3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid (CAS No. 1803876-32-5)

3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid (CAS No. 1803876-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its bromo and chloro functional groups, is a derivative of mandelic acid, a well-known alpha-hydroxy acid with broad utility in medicinal chemistry. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

The molecular structure of 3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid features a mandelic acid backbone substituted with a bromo group at the 3-position and a 3-chloro-2-oxopropyl moiety at the 5-position. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in drug discovery, where it serves as a building block for heterocyclic compounds with therapeutic relevance. The compound's CAS No. 1803876-32-5 is frequently searched in academic and industrial databases, reflecting its growing importance in chemical innovation.

In the context of current research trends, 3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid aligns with the rising demand for sustainable chemistry and green synthesis methods. Scientists are investigating eco-friendly catalytic processes to produce this compound, minimizing waste and energy consumption. Additionally, its potential applications in biodegradable materials and pharmaceutical intermediates have sparked interest among environmental and health-focused researchers. Questions like "How to synthesize 3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid?" or "What are the industrial uses of CAS 1803876-32-5?" are commonly encountered in search engines, underscoring its relevance.

From a technical perspective, the compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its handling and application. Analytical techniques like NMR spectroscopy and mass spectrometry are employed to characterize its purity and structure. The bromo and chloro substituents also make it a candidate for cross-coupling reactions, a hot topic in modern organic chemistry. As the scientific community continues to explore its potential, CAS No. 1803876-32-5 remains a keyword of interest in high-impact journals and patent filings.

In conclusion, 3-Bromo-5-(3-chloro-2-oxopropyl)mandelic acid represents a promising compound at the intersection of medicinal chemistry and material science. Its versatile reactivity and applicability in targeted drug design and catalysis position it as a subject of ongoing investigation. For researchers and industry professionals, understanding its synthesis, properties, and applications is essential for leveraging its full potential in cutting-edge scientific endeavors.